Cas no 1033202-93-5 (1,3-benzoxazole-2,5-dicarbaldehyde)

• Product Name: 1,3-benzoxazole-2,5-dicarbaldehyde
• CAS No: 1033202-93-5
• MF: C₉H₅NO₃
• MW: 175.140902280807
• CID: 5908721
• PubChem ID: 55264364
• Update Time: 2025-10-29

1,3-benzoxazole-2,5-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Benzoxazoledicarboxaldehyde
• 1,3-benzoxazole-2,5-dicarbaldehyde
• EN300-3066588
• AKOS006306293
• 1033202-93-5
• Benzo[d]oxazole-2,5-dicarbaldehyde

• Inchi： 1S/C9H5NO3/c11-4-8-6-1-2-10-3-7(6)9(5-12)13-8/h1-5H
• InChI Key： CLSONTXUEFMPHK-UHFFFAOYSA-N
• SMILES： C1(C=O)=C2C=CN=CC2=C(C=O)O1

Computed Properties

• Exact Mass: 175.026943022g/mol
• Monoisotopic Mass: 175.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.425±0.06 g/cm3(Predicted)
• Boiling Point: 359.3±34.0 °C(Predicted)
• pka: -3.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 1,3-benzoxazole-2,5-dicarbaldehyde

Introduction to 1,3-benzoxazole-2,5-dicarbaldehyde (CAS No. 1033202-93-5)

1,3-benzoxazole-2,5-dicarbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1033202-93-5, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzoxazole family, a class of molecules known for their broad spectrum of biological activities. The presence of two aldehyde groups at the 2 and 5 positions enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 1,3-benzoxazole-2,5-dicarbaldehyde consists of a benzene ring fused with an oxygen-containing heterocycle (oxygen at position 3), with aldehyde functional groups attached at positions 2 and 5. This arrangement imparts unique electronic and steric properties that make it an attractive scaffold for designing novel bioactive molecules. The benzoxazole core is a common motif in natural products and pharmacologically active compounds, contributing to its potential therapeutic applications.

In recent years, 1,3-benzoxazole-2,5-dicarbaldehyde has been extensively studied for its role in the synthesis of various pharmacophores. Its aldehyde groups facilitate condensation reactions with amines and other nucleophiles, allowing for the rapid construction of complex molecular architectures. This property has been exploited in the development of inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). Additionally, the benzoxazole moiety has been shown to interact with biological targets through hydrogen bonding and π-stacking interactions, enhancing binding affinity.

One of the most compelling aspects of 1,3-benzoxazole-2,5-dicarbaldehyde is its utility in the synthesis of probes for biochemical assays. The aldehyde groups can be selectively modified to introduce reporter molecules or tags, enabling researchers to study enzyme mechanisms and protein interactions in vitro. For instance, derivatives of this compound have been used to develop fluorescent probes that monitor the activity of cytochrome P450 enzymes, which are crucial in drug metabolism. The high reactivity of the aldehydes allows for precise tuning of probe properties, such as fluorescence emission wavelength and quantum yield.

Recent advancements in medicinal chemistry have highlighted the importance of 1,3-benzoxazole-2,5-dicarbaldehyde in the development of small-molecule drugs. Its structural features make it an excellent candidate for generating libraries of compounds for high-throughput screening (HTS). By leveraging combinatorial chemistry techniques, researchers have been able to rapidly synthesize analogs with varying substituents on the benzoxazole core. These efforts have led to the discovery of lead compounds with promising activity against diseases such as cancer and neurodegeneration.

The pharmacological potential of 1,3-benzoxazole-2,5-dicarbaldehyde extends beyond enzyme inhibition. Studies have demonstrated its ability to modulate signaling pathways involved in cell proliferation and apoptosis. For example, certain derivatives have been found to inhibit kinases that are overexpressed in tumor cells, making them attractive candidates for anticancer therapy. Furthermore, the benzoxazole ring has been shown to interact with DNA-binding proteins, suggesting its potential use in developing agents that target transcriptional regulation.

In conclusion,1,3-benzoxazole-2,5-dicarbaldehyde (CAS No. 1033202-93-5) is a multifaceted compound with significant implications in chemical biology and drug discovery. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules and developing novel therapeutic agents. As research continues to uncover new applications for this compound,1,3-benzoxazole-2,5-dicarbaldehyde is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.